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Compound of Interest

Compound Name: Terephthalic acid-d4

Cat. No.: B044296

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Terephthalic acid-d4. The information is curated for professionals in research and
development who require precise data for experimental design, analytical method
development, and drug development applications.

Core Physical Properties

Terephthalic acid-d4, the deuterated analog of terephthalic acid, is a valuable stable isotope-
labeled compound used in a variety of research applications, including as an internal standard
in mass spectrometry-based studies. Its physical properties are comparable to its non-
deuterated counterpart, with slight variations attributable to the isotopic substitution.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Terephthalic acid-
d4.
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Property Value Citations
Chemical Name Terephthalic-2,3,5,6-d4 acid [1112]
Synonyms 1,4-1-Benzene-d4-dicarboxylic 1]

acid
CAS Number 60088-54-2 [11[2][3][5]
Molecular Formula CsH2D404 or CeDa(CO2zH)2 [31[5]
Molecular Weight 170.16 g/mol [1][2][3][5][6]
Appearance Solid, crystalline powder [51[7]
Melting Point >300 °C (literature value) [7]

Soluble in Dimethyl Sulfoxide
(DMSO0).[8] Expected to have
low solubility in water and be
Solubility more soluble in alkaline
solutions and some polar
organic solvents, similar to
terephthalic acid.[9][10]

Isotopic Purity Typically 298 atom % D [3][11]

Experimental Protocols

Detailed experimental protocols for determining the physical properties of deuterated
compounds are analogous to those for their non-labeled counterparts. Standard methodologies
are described below.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range
typically signifies a high-purity compound.

Methodology: Capillary Method
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o Sample Preparation: A small amount of the finely powdered Terephthalic acid-d4 is packed
into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[3][5]

o Apparatus: The capillary tube is placed in a melting point apparatus, such as a Mel-Temp or
Thiele tube, in close proximity to a calibrated thermometer.[5]

e Heating: The apparatus is heated slowly and steadily, typically at a rate of 1-2 °C per minute
as the expected melting point is approached.[6]

o Observation: The temperature at which the substance first begins to liquefy is recorded as
the beginning of the melting range. The temperature at which the entire sample becomes a
clear liquid is the end of the melting range.[2][5]

» Purity Indication: A narrow melting range (e.g., 0.5-1.0 °C) is indicative of a pure compound.
Impurities tend to depress and broaden the melting range.

Solubility Determination

Solubility is a crucial parameter for sample preparation, formulation, and in vitro assay
development.

Methodology: Shake-Flask Method

o Equilibration: An excess amount of Terephthalic acid-d4 is added to a known volume of the
solvent of interest (e.g., water, DMSO, buffers at various pH) in a sealed container.

o Agitation: The mixture is agitated at a constant temperature for a prolonged period (typically
24-72 hours) to ensure equilibrium is reached.[11]

» Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation and/or filtration through an inert filter.[10]

o Quantification: The concentration of the dissolved Terephthalic acid-d4 in the clear
supernatant or filtrate is determined using a suitable analytical technique, such as High-
Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy, against a calibration
curve of known standards.[10][11]
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» Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified
temperature and pH.[10]

Visualizations
Isotopic Relationship Diagram

The following diagram illustrates the structural relationship between standard Terephthalic acid
and its deuterated form, Terephthalic acid-d4, where four hydrogen atoms on the benzene
ring are substituted with deuterium.

Isotopic Relationship of Terephthalic Acid

Terephthalic Acid (Unlabeled)

CsHeO4
(MW: 166.13 g/mol)

Isotopic Substitution
(H - D)

Terephtha&c Acid-d4 (Labeled)

CsH2D40a4
(MW: 170.16 g/mol)

Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR) High-Performance Liquid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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